Cas no 2138196-43-5 (1-(2,2-difluoroethyl)-6-oxo-4-(trifluoromethyl)-1,6-dihydropyrimidine-5-carboxylic acid)

• Product Name: 1-(2,2-difluoroethyl)-6-oxo-4-(trifluoromethyl)-1,6-dihydropyrimidine-5-carboxylic acid
• CAS No: 2138196-43-5
• MF: C₈H₅F₅N₂O₃
• MW: 272.128919363022
• CID: 6358015
• PubChem ID: 165749466
• Update Time: 2025-05-20

1-(2,2-difluoroethyl)-6-oxo-4-(trifluoromethyl)-1,6-dihydropyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-difluoroethyl)-6-oxo-4-(trifluoromethyl)-1,6-dihydropyrimidine-5-carboxylic acid
• 2138196-43-5
• EN300-1077564

• Inchi： 1S/C8H5F5N2O3/c9-3(10)1-15-2-14-5(8(11,12)13)4(6(15)16)7(17)18/h2-3H,1H2,(H,17,18)
• InChI Key： RGIKDJJPQCMPIW-UHFFFAOYSA-N
• SMILES： FC(CN1C=NC(C(F)(F)F)=C(C(=O)O)C1=O)F

Computed Properties

• Exact Mass: 272.02203284g/mol
• Monoisotopic Mass: 272.02203284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 70Ų

Additional information on 1-(2,2-difluoroethyl)-6-oxo-4-(trifluoromethyl)-1,6-dihydropyrimidine-5-carboxylic acid

Comprehensive Overview of 1-(2,2-difluoroethyl)-6-oxo-4-(trifluoromethyl)-1,6-dihydropyrimidine-5-carboxylic acid (CAS No. 2138196-43-5)

1-(2,2-difluoroethyl)-6-oxo-4-(trifluoromethyl)-1,6-dihydropyrimidine-5-carboxylic acid (CAS No. 2138196-43-5) is a fluorinated pyrimidine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethyl and difluoroethyl functional groups, has garnered attention due to its structural versatility and potential applications in drug discovery. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding.

The chemical structure of 1-(2,2-difluoroethyl)-6-oxo-4-(trifluoromethyl)-1,6-dihydropyrimidine-5-carboxylic acid features a pyrimidine core substituted with electron-withdrawing groups, which enhances its reactivity and stability under various conditions. This makes it a valuable intermediate in synthetic chemistry. The presence of fluorine atoms is particularly noteworthy, as fluorinated compounds are known for their ability to improve pharmacokinetic properties, such as metabolic stability and membrane permeability. These attributes are critical in the development of new therapeutic agents.

In recent years, the demand for fluorinated compounds like 1-(2,2-difluoroethyl)-6-oxo-4-(trifluoromethyl)-1,6-dihydropyrimidine-5-carboxylic acid has surged, driven by advancements in medicinal chemistry and the growing need for novel bioactive molecules. This compound is often discussed in the context of fragment-based drug design (FBDD) and high-throughput screening (HTS), where its modular structure allows for rapid derivatization. Such applications align with current trends in personalized medicine and targeted therapy, addressing questions like "How do fluorinated compounds enhance drug efficacy?" and "What are the latest innovations in pyrimidine-based therapeutics?"

From a synthetic perspective, 1-(2,2-difluoroethyl)-6-oxo-4-(trifluoromethyl)-1,6-dihydropyrimidine-5-carboxylic acid can be prepared through multi-step organic reactions, including condensation and cyclization processes. Researchers often optimize these protocols to improve yield and purity, which are critical for scaling up production. The compound's solubility in polar organic solvents, such as dimethyl sulfoxide (DMSO) and acetonitrile, further facilitates its use in laboratory settings. These properties are frequently highlighted in forums discussing "best practices for handling fluorinated intermediates" and "strategies for optimizing heterocyclic synthesis."

Beyond pharmaceuticals, 1-(2,2-difluoroethyl)-6-oxo-4-(trifluoromethyl)-1,6-dihydropyrimidine-5-carboxylic acid has potential applications in materials science. Its robust thermal stability and electronic properties make it a candidate for developing advanced polymers and coatings. For instance, fluorinated pyrimidines are being investigated for their role in creating moisture-resistant materials, a topic of interest for industries ranging from electronics to automotive. Searches like "fluorinated polymers in material science" and "pyrimidine derivatives for industrial applications" reflect this growing curiosity.

To ensure safe handling, researchers working with 1-(2,2-difluoroethyl)-6-oxo-4-(trifluoromethyl)-1,6-dihydropyrimidine-5-carboxylic acid should follow standard laboratory protocols, including the use of personal protective equipment (PPE) and proper ventilation. While the compound is not classified as hazardous under typical conditions, its fluorinated components warrant cautious disposal to minimize environmental impact. These precautions align with broader discussions on "green chemistry in fluorinated compound synthesis" and "sustainable practices for chemical research."

In summary, 1-(2,2-difluoroethyl)-6-oxo-4-(trifluoromethyl)-1,6-dihydropyrimidine-5-carboxylic acid (CAS No. 2138196-43-5) represents a versatile and promising compound in both academic and industrial research. Its unique structural features and broad applicability position it at the forefront of innovations in drug development, materials science, and beyond. As interest in fluorinated heterocycles continues to rise, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry.